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Compound of Interest

Compound Name: m-Xylene

Cat. No.: B151644

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling
of m-Xylene in a laboratory setting. Adherence to these procedural steps is critical for ensuring
personnel safety and minimizing environmental impact.

m-Xylene is a flammable liquid and vapor that can be harmful if inhaled or comes into contact
with skin.[1][2] It causes skin and eye irritation and may be fatal if swallowed and enters the
airways.[1][3] Prolonged or repeated exposure may cause damage to organs.[1] Therefore,
strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards associated with
m-Xylene. The following table summarizes the required PPE for handling this chemical.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b151644?utm_src=pdf-interest
https://www.benchchem.com/product/b151644?utm_src=pdf-body
https://www.benchchem.com/product/b151644?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-4912-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjc1MjZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTMvaDY2Lzg5MTQwMDkyOTI4MzAucGRmfGQ3Yzg2Y2IxOWM4MmMwNTUzYThiODAxOWRjMDllZDA5ZWFjOTM2YTg5MDRkNzAwZjcwN2NiZDFiMmRmYjA0NDg
https://www.fishersci.com/store/msds?partNumber=AC180862500&productDescription=M-XYLENE%2C+99%2B%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4912-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjc1MjZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTMvaDY2Lzg5MTQwMDkyOTI4MzAucGRmfGQ3Yzg2Y2IxOWM4MmMwNTUzYThiODAxOWRjMDllZDA5ZWFjOTM2YTg5MDRkNzAwZjcwN2NiZDFiMmRmYjA0NDg
https://www.pcs.com.sg/wp-content/uploads/2017/04/PCS08006.pdf
https://www.carlroth.com/medias/SDB-4912-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjc1MjZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTMvaDY2Lzg5MTQwMDkyOTI4MzAucGRmfGQ3Yzg2Y2IxOWM4MmMwNTUzYThiODAxOWRjMDllZDA5ZWFjOTM2YTg5MDRkNzAwZjcwN2NiZDFiMmRmYjA0NDg
https://www.benchchem.com/product/b151644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face

Safety goggles with side
protection or a face shield

Must be worn at all times when
handling m-Xylene to protect

against splashes.[1][3]

Hands

Chemical resistant gloves

Gloves should be tested
according to EN 374.[1] For
incidental splash contact,
nitrile gloves are suitable. For
more than incidental contact,
Viton or PVA gloves are
recommended.[4] Gloves
should be replaced

immediately if contaminated.[4]

Body

Flame retardant and antistatic
protective clothing; fully-

buttoned lab coat

This protects against
accidental splashes and
reduces the risk of ignition

from static discharge.

Respiratory

Respirator with appropriate

filters

Required when vapors or
aerosols are generated,
especially in poorly ventilated
areas. Always work within a
properly functioning certified

laboratory fume hood.[4]

Feet

Non-sparking safety footwear

Recommended for large-scale
or continuous use to prevent

ignition from static electricity.[5]

Exposure Limits

It is crucial to ensure that the concentration of m-Xylene in the work environment is kept below

established occupational exposure limits.
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Organization Exposure Limit Type Limit
OSHA Z-1 TWA 20 ppm
ACGIH TWA 2 ppm
US WEEL STEL 5 ppm
NIOSH TWA 100 ppm
NIOSH STEL 150 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Workflow for Handling m-Xylene

The following diagram outlines the standard operating procedure for the safe handling of m-

Xylene from receipt to disposal.
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Operational Workflow for Handling m-Xylene

Receiving

Receive Shipment

Inspect Container for Damage

Verify Labeling

Store Securely

Storage

\ J
Store in a Cool, Dry, Well-Ventilated Area

\ are for Use
Handling & Use

Keep Away from Heat, Sparks, and Open Flames

Don Appropriate PPE |

\

Work in a Certified Chemical Fume Hood

Segregate from Incompatible Materials Ground/Bond Container

Use Non-Sparking Tools

Keep Container Tightly Closed When Not in Use

Generate Waste

Waste Ii’isposal

Collect Waste in a Labeled, Sealable Container

!

Store Waste Separately from Incompatibles

!

|Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Operational Workflow for Handling m-Xylene
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Detailed Procedural Guidance

1. Receiving and Storage:

Receiving: Upon receipt, visually inspect the m-Xylene container for any signs of damage or
leakage. Ensure the manufacturer's label is intact and legible.

Storage: Store m-Xylene in a tightly closed container in a cool, dry, and well-ventilated area,
away from heat, sparks, open flames, and direct sunlight.[2][4] It should be stored in a
designated flammables area and segregated from incompatible materials such as strong
oxidizing agents and strong acids.[2][4] The storage container should be properly grounded
and bonded.[1]

. Handling and Use:

Ventilation: Always handle m-Xylene in a certified laboratory chemical fume hood to ensure
adequate ventilation.[4]

Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the
table above. This includes chemical-resistant gloves, safety goggles with side shields, and a
flame-retardant lab coat.[1][3]

Safe Practices: Use only non-sparking tools and take precautionary measures against static
discharge.[2][5] Avoid breathing vapors and prevent contact with skin and eyes.[1] Do not
eat, drink, or smoke in the handling area.[5] After handling, wash hands thoroughly.

. Spill Management:

Minor Spills: In the event of a small spill, absorb the liquid with an inert material such as
sand, diatomaceous earth, or a universal binding agent.[1] Place the contaminated material
into a suitable, labeled container for disposal.[2] Ensure the area is well-ventilated.

Major Spills: For large spills, evacuate the area immediately and alert emergency
responders.[5] Prevent the spill from entering drains or waterways.[5]

. First Aid Measures:
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 Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[2]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[2]

o Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at
least 15 minutes, holding the eyelids apart.[1] Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1] Immediately call a poison control center or physician.
[1] If vomiting occurs naturally, have the person lean forward to reduce the risk of aspiration.

[2]
5. Disposal Plan:

o Waste Collection: Collect all m-Xylene waste in a dedicated, properly labeled, and sealed
container.[4][6] The label should clearly state "Hazardous Waste" and list the contents.[6]

o Waste Storage: Store waste containers in a designated and secure area, away from
incompatible materials.[4] Do not store waste in a fume hood where reactions are taking
place.[6]

» Disposal: Arrange for the disposal of hazardous waste through a certified disposal company,
following all local, state, and federal regulations. Complete a chemical collection request
form as required by your institution.[4] Empty containers must be triple-rinsed, with the
rinsate collected as hazardous waste, before they can be considered non-hazardous.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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